![molecular formula C18H15N3O3S B6134427 N-(3-acetylphenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide](/img/structure/B6134427.png)
N-(3-acetylphenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide
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Overview
Description
N-(3-acetylphenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound is known for its unique chemical structure and has been studied extensively for its biological properties.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide is not fully understood. However, studies have suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent cytotoxic activity against various cancer cell lines. It has also been shown to have anti-inflammatory and antioxidant properties. However, the biochemical and physiological effects of this compound are still under investigation.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(3-acetylphenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide is its potent cytotoxic activity against various cancer cell lines. This makes it a promising candidate for the development of anticancer drugs. However, the limitations of this compound include its low solubility in water and its potential toxicity to normal cells.
Future Directions
There are several future directions for the research on N-(3-acetylphenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide. One direction is to investigate the mechanism of action of this compound in more detail. Another direction is to develop more potent and selective analogs of this compound for the treatment of cancer. Additionally, the potential applications of this compound in the treatment of other diseases, such as inflammation and neurodegenerative disorders, should be explored. Finally, the pharmacokinetics and toxicity of this compound should be studied in more detail to determine its suitability for use in humans.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in drug development. Its unique chemical structure and potent biological properties make it an attractive candidate for the development of anticancer drugs. However, further research is needed to fully understand the mechanism of action and potential applications of this compound.
Synthesis Methods
The synthesis of N-(3-acetylphenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide involves the reaction of 3-acetylphenyl isothiocyanate with 4-oxo-3,4-dihydroquinazoline-2-thiol in the presence of a suitable base. The reaction is carried out under reflux conditions in a suitable solvent, and the product is isolated by filtration and recrystallization. The purity of the product is confirmed by spectroscopic techniques such as NMR and IR spectroscopy.
Scientific Research Applications
N-(3-acetylphenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been extensively studied for its potential applications in drug development. This compound has been shown to exhibit potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties.
properties
IUPAC Name |
N-(3-acetylphenyl)-2-[(4-oxo-3H-quinazolin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3S/c1-11(22)12-5-4-6-13(9-12)19-16(23)10-25-18-20-15-8-3-2-7-14(15)17(24)21-18/h2-9H,10H2,1H3,(H,19,23)(H,20,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMRJHYRLMHGWAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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